Cas no 2094-74-8 (Adamantane-1-carbaldehyde)

Adamantane-1-carbaldehyde Properties

Names and Identifiers

• tricyclo[3.3.1.1~3,7~]decane-1-carbaldehyde
• 1-AdaMantane Carboxaldehyde
• 1-Adamantylcarboxaldehyde
• adamantane-1-carbaldehyde
• Benzaldehyde, 4-Methoxy-2-(1-Methylethoxy)-
• 1-ADAMANTANECARBALDEHYDE
• 1-formyladamantane
• ADAMANTANE-1-ALDEHYDE
• adamantane-1-carboxaldehyde
• adamantane-1-cardoxaldehyde
• Tricyclo[3.3.1.1(3,7)]decane-1-carboxaldehyde
• 1-adamantanecarboxaldehyde
• TRICYCLO[3.3.1.13,7]DECANE-1-CARBOXALDEHYDE
• PubChem21673
• 1-adamantanecarboaldehyde
• DZULQZKFBAHSRX-UHFFFAOYSA-N
• BCP22615
• 0717AB
• BDBM50028823
• PB15053
• FCH5061050
• SY035842
• OR
• 2094-74-8
• CS-12022
• SCHEMBL354847
• P11351
• CHEMBL19155
• Z1079442548
• EN300-68365
• Tricyclo[3.3.1.13,7]decane-1-carboxaldehyde; 1-Adamantanecarboxaldehyde;
• AKOS037644327
• CS-M2960
• DB-066382
• YSZC3248
• CS-W000203
• AS-50892
• AKOS012321618
• F2147-2003
• 1-Adamantanecarboxaldehyde (7CI,8CI); 1-Adamantylcarboxaldehyde
• MFCD12031698
• DTXSID10452930
• +Expand

• MDL： MFCD12031698
• InChIKey： DZULQZKFBAHSRX-UHFFFAOYSA-N
• Inchi： 1S/C11H16O/c12-7-11-4-8-1-9(5-11)3-10(2-8)6-11/h7-10H,1-6H2
• SMILES： O=C([H])C12C([H])([H])C3([H])C([H])([H])C([H])(C([H])([H])C([H])(C3([H])[H])C1([H])[H])C2([H])[H]

Computed Properties

• Exact Mass: 164.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 164.120115130g/mol
• Heavy Atom Count: 12
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.40170
• PSA: 17.07000
• Refractive Index: 1.609
• Boiling Point: 239 ºC
• Flash Point: 82 ºC
• Density: 1.166

Adamantane-1-carbaldehyde Security Information

Adamantane-1-carbaldehyde Customs Data

• HS CODE：2912299000
• Customs Data：

  China Customs Code:

  2912299000

  Overview:

  2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%